
Comprehensive Safety and Handling Guide for
meso-2,3-Dibromobutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: meso-2,3-Dibromobutane

Cat. No.: B1593828 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of meso-2,3-Dibromobutane, tailored for researchers, scientists, and drug

development professionals. The information is designed to ensure safe laboratory practices

and to build a foundation of trust in chemical handling procedures.

Chemical and Physical Properties
Meso-2,3-Dibromobutane is a combustible liquid that can cause serious eye and skin

irritation.[1][2][3][4][5][6] Understanding its properties is the first step toward safe handling.

Property Value

Molecular Formula C₄H₈Br₂

Molecular Weight 215.91 g/mol [1][3][7]

Appearance Liquid[1][4][5]

Density 1.767 g/mL at 25 °C[1]

Boiling Point 73-74 °C at 47 mmHg[1]

Flash Point 105 °C (221 °F) - closed cup[1]

CAS Number 5780-13-2[1][7]

Hazard Identification and GHS Classification
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Hazard Class Category Hazard Statement

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[4][6][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4][5][6]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[3]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory to prevent exposure. The selection of appropriate PPE

should be based on a thorough risk assessment of the specific procedures being performed.

Eye and Face Protection:

Minimum Requirement: Chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166 are required.[6]

Splash Hazard: When there is a potential for splashing, a face shield should be worn in

addition to chemical goggles.[8][9]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are essential to prevent skin

contact.[8][10][11] Always inspect gloves for tears or holes before use and remove them

with care to avoid skin contamination.[4]

Protective Clothing: A lab coat or other protective clothing is required to prevent skin

exposure.[4] For tasks with a higher risk of splashes or spills, disposable chemical-

resistant coveralls should be considered.[8][9][11]

Respiratory Protection:
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Normal Use: Under normal laboratory conditions with adequate ventilation, such as in a

chemical fume hood, respiratory protection may not be necessary.[4][6]

Emergency or Large Scale Use: In case of inadequate ventilation, spills, or aerosol

generation, a NIOSH-approved respirator with an appropriate cartridge (e.g., type ABEK

for organic vapors) is required.[1][4]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[12]

Ventilation: Always handle meso-2,3-Dibromobutane in a well-ventilated area, preferably

inside a certified chemical fume hood, to minimize inhalation of vapors.[12]

Donning PPE: Put on all required PPE, including a lab coat, chemical-resistant gloves, and

safety goggles, before opening the container.

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes.

Keep the container sealed when not in use.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4]

Decontamination: Clean the work area and any contaminated equipment.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination, typically

gloves first, followed by the lab coat and then eye protection.

Step-by-Step Disposal Protocol
Waste Collection: Collect all meso-2,3-Dibromobutane waste, including contaminated

consumables (e.g., pipette tips, gloves), in a clearly labeled, sealable, and chemically

compatible waste container.[12]
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Waste Characterization: Classify the waste as hazardous chemical waste.[12] Do not mix it

with other waste streams unless explicitly permitted by your institution's Environmental

Health and Safety (EHS) department.

Labeling: Label the container with "Hazardous Waste," the full chemical name "meso-2,3-
Dibromobutane," and the date of accumulation.[12]

Storage: Store the sealed waste container in a designated and secure satellite accumulation

area or a central hazardous waste facility.[12]

Final Disposal: Arrange for the disposal of the waste through your institution's EHS

department. The container should be sent to an approved waste disposal plant, where it will

likely be incinerated by licensed professionals.[4][5][12]

Experimental Protocol: Dehalogenation of meso-2,3-
Dibromobutane
This experiment demonstrates a typical reaction involving meso-2,3-Dibromobutane,

specifically an E2-type anti-elimination reaction to form trans-2-butene when reacted with

sodium iodide.[13]

Objective: To synthesize trans-2-butene from meso-2,3-Dibromobutane.

Materials:

meso-2,3-Dibromobutane

Sodium Iodide (NaI)

Acetone

Round-bottom flask

Reflux condenser

Heating mantle
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Gas collection apparatus

Methodology:

Setup: Assemble a reflux apparatus using a round-bottom flask, a reflux condenser, and a

heating mantle in a chemical fume hood. Attach a gas collection system to the top of the

condenser.

Reagents: In the round-bottom flask, dissolve a known quantity of meso-2,3-
Dibromobutane in acetone.

Initiation: Add a molar excess of sodium iodide to the solution.

Reaction: Gently heat the mixture to reflux. The iodide ion will act as a nucleophile, leading

to the anti-elimination of the two bromine atoms.[13]

Product Collection: The gaseous product, trans-2-butene, will exit through the condenser and

can be collected and characterized.

Workup: After the reaction is complete, allow the apparatus to cool. Quench the reaction

mixture and handle all waste as hazardous.

Decontamination: Thoroughly clean all glassware and the work area.

Emergency Spill Response Workflow
The following diagram outlines the logical workflow for responding to a spill of meso-2,3-
Dibromobutane.
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Caption: Workflow for handling a meso-2,3-Dibromobutane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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